2-(Acetyloxy)-3-hydroxypropyl 2,4a,8,8,10a-pentamethyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydrophenanthrene-1-carboxylate
Catalog No.
S593247
CAS No.
M.F
C25H40O5
M. Wt
420.6 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-(Acetyloxy)-3-hydroxypropyl 2,4a,8,8,10a-pentamethyl-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydrophenanthrene-1-carboxylate
IUPAC Name
(2-acetyloxy-3-hydroxypropyl) (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentamethyl-2,3,4,4b,5,6,7,10-octahydro-1H-phenanthrene-1-carboxylate
Molecular Formula
C25H40O5
Molecular Weight
420.6 g/mol
InChI
InChI=1S/C25H40O5/c1-16-9-12-24(5)20-8-7-11-23(3,4)19(20)10-13-25(24,6)21(16)22(28)29-15-18(14-26)30-17(2)27/h10,16,18,20-21,26H,7-9,11-15H2,1-6H3/t16-,18?,20+,21-,24-,25-/m0/s1
InChI Key
SNAPRBPUTMWLTO-JLQDTDLSSA-N
SMILES
CC1CCC2(C3CCCC(C3=CCC2(C1C(=O)OCC(CO)OC(=O)C)C)(C)C)C
Synonyms
verrucosin B
Canonical SMILES
CC1CCC2(C3CCCC(C3=CCC2(C1C(=O)OCC(CO)OC(=O)C)C)(C)C)C
Isomeric SMILES
C[C@H]1CC[C@]2([C@@H]3CCCC(C3=CC[C@]2([C@@H]1C(=O)OCC(CO)OC(=O)C)C)(C)C)C
Description
Dtxsid30921794 is a natural product found in Doris verrucosa with data available.
XLogP3
5.3
Dates
Modify: 2024-01-05
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